Cas no 70870-13-2 (2H-1,2,4-Benzoxadiazine, 3-phenyl-)

• Product name: 2H-1,2,4-Benzoxadiazine, 3-phenyl-
• CAS No: 70870-13-2
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1746704

2H-1,2,4-Benzoxadiazine, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzoxadiazine, 3-phenyl-

• Inchi： 1S/C13H10N2O/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)16-15-13/h1-9H,(H,14,15)
• InChI Key： JVEJYAYGHCOTKT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C(C2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 210.0794

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 351.9±25.0 °C(Predicted)
• PSA: 33.62
• pka: 0.67±0.20(Predicted)